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Introduction
TA-02 is a small molecule inhibitor primarily identified as a potent antagonist of p38 mitogen-

activated protein kinase (MAPK) with a reported half-maximal inhibitory concentration (IC50) of

20 nM.[1][2] Further characterization has revealed its activity against Transforming Growth

Factor-beta Receptor 2 (TGFBR-2). While initially investigated for its role as a p38 MAPK

inhibitor, studies have indicated that the cardiogenic properties of TA-02 and its analogs, such

as SB203580, may be attributed to off-target effects, specifically the inhibition of Casein Kinase

1 (CK1) within the Wnt/β-catenin signaling pathway, independent of p38 MAPK signaling. This

guide provides a comprehensive overview of the in vitro biological activity of TA-02, including

its primary and off-target activities, and presents detailed experimental protocols and signaling

pathway diagrams to support further research and development.

Quantitative Biological Activity
The following table summarizes the known quantitative in vitro biological activities of TA-02.
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Target Assay Type IC50 Reference

p38 MAPK Kinase Assay 20 nM [1][2]

TGFBR-2 Not Specified - [1]

Casein Kinase 1

(CK1)
Not Specified -

Implied by functional

studies

Note: Quantitative data for TGFBR-2 and CK1 inhibition by TA-02 are not currently available in

the public domain.

Signaling Pathways
The biological effects of TA-02 can be understood through its interaction with multiple signaling

pathways.

p38 MAPK Signaling Pathway
TA-02 directly inhibits the p38 MAPK, a key regulator of cellular responses to stress,

inflammation, and apoptosis. The canonical p38 MAPK signaling cascade is depicted below.
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Caption: p38 MAPK Signaling Pathway and the inhibitory action of TA-02.
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TGFBR-2 Signaling Pathway
TA-02 has been noted to inhibit TGFBR-2, a transmembrane serine/threonine kinase that plays

a crucial role in cell growth, differentiation, and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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